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Compound of Interest

Compound Name: Monuron TCA

CAS No.: 140-41-0

Cat. No.: B087056

Get Quote

Executive Summary
Monuron TCA (Monuron trichloroacetate) represents a class of "legacy" non-selective

herbicides once widely used for total vegetation control on industrial sites and railways.

Chemically, it is a salt combining Monuron (a phenylurea photosystem II inhibitor) and TCA

(trichloroacetic acid, a protein precipitant).

While highly effective as a soil sterilant, Monuron TCA poses disproportionate environmental

risks compared to modern alternatives. Its "dual-threat" profile arises from the high water

solubility of the TCA component, which facilitates rapid leaching, and the persistence of the

Monuron moiety, which resists microbial degradation.

This guide objectively compares Monuron TCA against Diuron (a structural analog), Bromacil

(a mobile uracil herbicide), and Glyphosate (the modern standard). The data indicates that

while Monuron TCA offers superior long-term residual control, its groundwater contamination

potential (low

) and toxicological profile render it obsolete for sustainable vegetation management.
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Mechanistic Profiling & Mode of Action
Understanding the environmental impact requires first understanding the cellular mechanism.

Monuron TCA is unique because it attacks plant physiology on two distinct fronts.

Monuron TCA: The Dual Inhibitor
Monuron Moiety: Targets the thylakoid membrane. It binds to the

site on the D1 protein of Photosystem II, blocking electron transport from

to

. This stops ATP/NADPH production and generates reactive oxygen species (ROS) that
destroy membrane integrity.

TCA Moiety: Acts as a protein precipitant and inhibits root growth by interfering with

pantothenate synthesis.

Alternatives
Diuron: Functionally identical to the Monuron moiety (PSII inhibitor) but lacks the TCA salt

component.

Glyphosate: Inhibits 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS), shutting down

the shikimate pathway essential for aromatic amino acid biosynthesis.

Visualization: Comparative Signaling Pathways
The following diagram illustrates the divergent toxicity pathways of these herbicides.
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Figure 1: Dual-action toxicity of Monuron TCA vs. metabolic starvation by Glyphosate.

Environmental Fate Analysis
The critical differentiator between these compounds is their behavior in soil matrices.[1]

Mobility (Leaching Potential)
Mobility is quantified by the Soil Organic Carbon-Water Partitioning Coefficient (

).
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Monuron TCA: The TCA component is highly water-soluble and dissociates rapidly. The

Monuron component has a moderate

(~200 mL/g), but the salt formulation enhances initial solubility. It is a known groundwater
contaminant.[2][3][4][5]

Bromacil: Extremely mobile (

~32 mL/g). It is often found in well water in agricultural regions.

Glyphosate: Highly immobile (

~24,000 mL/g). It binds tightly to soil minerals, preventing leaching into groundwater, though
surface runoff of sediment remains a risk.

Persistence (Half-Life)
Persistence is measured by

(time for 50% degradation).[1][4]

Monuron: Highly persistent (

up to 160+ days). It can sterilize soil for over a year.

Diuron: Similarly persistent (

~90–180 days). Its primary metabolite, 3,4-dichloroaniline (3,4-DCA), is more toxic and
persistent than the parent compound.

Glyphosate: Moderately persistent (

~47 days), but its metabolite AMPA is highly persistent (

> 100 days).

Comparative Data Summary
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Parameter Monuron TCA Diuron Bromacil Glyphosate

Chemical Class
Phenylurea /

Acid Salt
Phenylurea Uracil

Phosphonoglycin

e

Mode of Action

PSII Inhibitor +

Protein

Precipitant

PSII Inhibitor PSII Inhibitor EPSPS Inhibitor

Soil Mobility (

)

High (TCA) /

Mod (Monuron)

Moderate (400–

700)
Very High (32)

Immobile

(24,000)

Soil Half-Life (

)

160+ Days

(Persistent)
90–180 Days ~60 Days ~47 Days

Groundwater

Risk
Severe High Severe Low

Primary

Metabolite

4-Chloroaniline

(Carcinogen)

3,4-

Dichloroaniline

(Toxic)

--
AMPA

(Persistent)

Data sources: PPDB, EPA Reregistration Decisions, and peer-reviewed literature [1, 2, 4].

Experimental Protocol: Soil Column Leaching Assay
To empirically validate the leaching potential of Monuron TCA versus alternatives, researchers

should utilize a standardized Soil Column Leaching Assay adapted from OECD Guideline 312.

Objective
Quantify the vertical migration of herbicide active ingredients through a packed soil column

under simulated rainfall.

Materials
Columns: Borosilicate glass (30 cm length, 5 cm ID).

Soil Matrix: Standard sandy loam (sieved <2 mm, air-dried).
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Eluent: 0.01 M

solution (simulates soil pore water ionic strength).

Analytics: LC-MS/MS for leachate quantification.

Workflow Visualization
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Figure 2: Workflow for OECD 312 Soil Column Leaching Assay.

Step-by-Step Methodology
Column Packing: Pack columns with soil to a bulk density of ~1.5 g/cm³. Use a vibration

table to ensure uniform packing and prevent "preferential flow" channels [3].

Saturation: Saturate the column from the bottom up using 0.01 M

to displace trapped air.

Application: Apply the test substance (Monuron TCA, Diuron, or Glyphosate) to the top soil

surface at the field-equivalent rate (e.g., 5 kg/ha for sterilants).

Elution: Simulate rainfall using a peristaltic pump. Apply 200mm of artificial rain over 48

hours.

Fractionation: Collect leachate in 50mL fractions.

Soil Segmentation: At the end of the run, slice the soil column into 5cm segments.

Extraction & Analysis: Extract soil segments and leachate using methanol/water. Analyze via

HPLC or LC-MS/MS to construct a Leaching Profile Curve.
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Expected Result: Monuron TCA and Bromacil will show significant breakthrough in the

leachate (high mobility). Glyphosate will remain in the top 0-5cm soil segment (low mobility) [3,

5].

Toxicological & Regulatory Context
Acute vs. Chronic Toxicity

Monuron TCA:

Acute:[6] Moderate oral toxicity (LD50 ~3600 mg/kg).

Chronic:[1][7] The primary concern is the metabolite 4-chloroaniline, a known carcinogen

and hemotoxic agent. This led to the withdrawal of Monuron registrations in the US and

EU [1].

Glyphosate:[3][6][8][9][10]

Acute:[6] Low oral toxicity (LD50 >5000 mg/kg).

Chronic:[1][7] IARC classified it as "probably carcinogenic" (Group 2A), though EPA and

EFSA maintain it is non-carcinogenic. It is generally considered safer for applicators than

phenylureas [4].

Ecological Impact
Aquatic Life: Monuron and Diuron are highly toxic to algae and aquatic invertebrates due to

PSII inhibition. Runoff events can cause massive kills of phytoplankton, disrupting the

aquatic food web [2].

Soil Microbiome: Monuron TCA's broad-spectrum activity significantly depresses soil

microbial respiration for extended periods compared to Glyphosate, which degrades rapidly

into non-toxic byproducts (CO2, phosphate).

Conclusion
For researchers developing vegetation management plans:
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Avoid Monuron TCA: Its combination of high leaching potential, persistence, and

carcinogenic metabolites makes it an environmental liability.

Use Diuron with Caution: Effective but carries significant carryover and runoff risks.

Prefer Glyphosate/Imazapyr: For general control, these offer a better balance of efficacy and

environmental safety, provided resistance management strategies are employed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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